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Compound of Interest

Compound Name: S-Octyl chlorothioformate

CAS No.: 13889-96-8

Cat. No.: B078882

Get Quote

Introduction
S-Octyl chlorothioformate (CAS 13889-96-8) is a reactive organosulfur compound utilized as

a chemical intermediate in the synthesis of pharmaceuticals, agrochemicals, and other

specialty materials. Its utility is derived from the highly reactive chlorothioformate functional

group, which allows for the facile introduction of thioester linkages. However, this high reactivity

also classifies it as a hazardous material requiring stringent disposal protocols. Improper

management of S-Octyl chlorothioformate waste can lead to the release of corrosive and

noxious byproducts, posing significant risks to personnel and the environment.

This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the safe and compliant disposal of S-Octyl chlorothioformate
waste. The protocols herein are designed to be self-validating, ensuring complete neutralization

of hazardous characteristics before final disposal.

Hazard Profile and Chemical Properties
Understanding the inherent hazards of S-Octyl chlorothioformate is the foundation of its safe

management. The compound is classified as hazardous, with the potential to cause severe skin
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burns, serious eye damage, and respiratory irritation.[1] Like all acid halides, it is highly

sensitive to moisture and water, with which it reacts vigorously.[2][3]

Causality of Hazards: The primary danger stems from its reactivity, particularly hydrolysis.

When S-Octyl chlorothioformate comes into contact with water or moisture, it decomposes

into hydrochloric acid (HCl), carbonyl sulfide (COS), and 1-octanethiol (C₈H₁₇SH). Each of

these degradation products presents a distinct hazard:

Hydrochloric Acid (HCl): A strong, corrosive acid.

Carbonyl Sulfide (COS): A flammable, toxic gas.

1-Octanethiol: A compound with an intensely foul odor, characteristic of thiols.

This reactivity necessitates that S-Octyl chlorothioformate never be disposed of down the

drain or mixed with incompatible waste streams.[2] All waste must be managed as reactive

hazardous waste according to institutional and regulatory guidelines.[4][5]

Table 1: Physicochemical Properties of S-Octyl
Chlorothioformate

Property Value Source(s)

CAS Number 13889-96-8 [1][6][7]

Molecular Formula C₉H₁₇ClOS [7]

Molecular Weight ~208.75 g/mol

Appearance Liquid [8]

Density ~1.045 g/cm³ [1][9]

Boiling Point 258°C at 760 mmHg [1][9]

Flash Point 109.8°C [1][9]

Risk Mitigation and Personal Protective Equipment
(PPE)
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Due to the corrosive and reactive nature of S-Octyl chlorothioformate, all handling and

disposal operations must be conducted within a certified chemical fume hood.[2] Adherence to

strict safety protocols is mandatory.

Required PPE:

Eye/Face Protection: Wear chemical splash goggles and a full-face shield.[2][10]

Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are required. A flame-

resistant lab coat or other protective clothing must be worn to prevent skin contact.[1][2][10]

Respiratory Protection: If there is a risk of exceeding exposure limits or if working outside a

fume hood (e.g., during a large spill), a full-face respirator with appropriate cartridges must

be used in accordance with OSHA standards.[10][11][12]

Handling Precautions:

Ground and bond containers during material transfer to prevent static discharge.[2][8]

Keep the compound away from heat, sparks, and open flames.[2][8]

Store separately from incompatible materials, including acids, strong bases, oxidizing

agents, and water.[2]

Waste Management Decision Workflow
Proper segregation and classification of waste are the first steps in compliant disposal. The

following workflow provides a decision-making framework for handling various forms of S-Octyl
chlorothioformate waste.
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Disposal Pathways

Identify S-Octyl Chlorothioformate 
 Waste Stream

Is the waste neat liquid or a
concentrated solution?

Is the waste a dilute solution in an
organic solvent (e.g., reaction mixture)?

No

Option 1: Direct Neutralization Protocol
(See Section 4)

Option 2: Collect in a dedicated, labeled
hazardous waste container for EHS pickup.

Yes

Is the waste contaminated labware
(glassware, syringes, etc.)?

No

Collect in a dedicated, labeled halogenated
(or appropriate) organic waste container.
DO NOT add water or aqueous solutions.

Yes

Decontaminate via rinsing.
(See Section 5)

Yes

All waste containers must be sealed, clearly labeled
'Hazardous Waste: S-Octyl Chlorothioformate',

and stored in a designated Satellite Accumulation Area.

No
(Consult EHS)
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Spill of S-Octyl
Chlorothioformate Occurs

Alert personnel and
evacuate immediate area.

If spill is large or ventilation is inadequate,
contact EHS immediately.

Don appropriate full PPE
(See Section 2)

Contain the spill by covering with an
inert, dry absorbent material

(e.g., vermiculite, dry sand, or earth).
DO NOT use combustible absorbents.

Using non-sparking tools, carefully
collect the absorbed material.

Place collected material into a
sealable, labeled hazardous waste container.

Wipe the spill area with a cloth soaked in
acetone (collecting the cloth as waste),

followed by a 10% sodium carbonate solution.

Seal container and arrange for
pickup by EHS.

Click to download full resolution via product page

Caption: Emergency spill response workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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